![molecular formula C20H19NO5S B3566630 dimethyl 1-(4-methoxyphenyl)-4-(2-thienyl)-1,4-dihydro-3,5-pyridinedicarboxylate](/img/structure/B3566630.png)
dimethyl 1-(4-methoxyphenyl)-4-(2-thienyl)-1,4-dihydro-3,5-pyridinedicarboxylate
Overview
Description
Dimethyl 1-(4-methoxyphenyl)-4-(2-thienyl)-1,4-dihydro-3,5-pyridinedicarboxylate, also known as TAK-659, is a small molecule inhibitor that targets Bruton's tyrosine kinase (BTK). BTK is a key mediator of B-cell receptor signaling, and its inhibition has been shown to be effective in the treatment of B-cell malignancies.
Mechanism of Action
Dimethyl 1-(4-methoxyphenyl)-4-(2-thienyl)-1,4-dihydro-3,5-pyridinedicarboxylate binds irreversibly to the Cys481 residue of BTK, leading to inhibition of BTK signaling and downstream activation of the NF-κB and AKT pathways. This results in decreased survival and proliferation of B-cells, and induction of apoptosis.
Biochemical and Physiological Effects
In addition to its anti-tumor effects, this compound has been shown to have immunomodulatory effects, including inhibition of B-cell activation, proliferation, and differentiation. This compound has also been shown to inhibit the release of pro-inflammatory cytokines from B-cells, leading to decreased inflammation.
Advantages and Limitations for Lab Experiments
One advantage of dimethyl 1-(4-methoxyphenyl)-4-(2-thienyl)-1,4-dihydro-3,5-pyridinedicarboxylate is its specificity for BTK, which reduces off-target effects and toxicity. However, one limitation is the potential for resistance to develop, as has been observed with other BTK inhibitors.
Future Directions
For dimethyl 1-(4-methoxyphenyl)-4-(2-thienyl)-1,4-dihydro-3,5-pyridinedicarboxylate research include clinical trials in patients with B-cell malignancies, as well as investigation of its potential use in other autoimmune and inflammatory diseases. Additionally, combination therapies with other targeted agents or immunotherapies may enhance the efficacy of this compound in the treatment of B-cell malignancies.
Scientific Research Applications
Dimethyl 1-(4-methoxyphenyl)-4-(2-thienyl)-1,4-dihydro-3,5-pyridinedicarboxylate has been extensively studied in preclinical models of B-cell malignancies, including chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and diffuse large B-cell lymphoma (DLBCL). In these models, this compound has been shown to inhibit BTK signaling and induce apoptosis in B-cells, leading to tumor regression.
Properties
IUPAC Name |
dimethyl 1-(4-methoxyphenyl)-4-thiophen-2-yl-4H-pyridine-3,5-dicarboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19NO5S/c1-24-14-8-6-13(7-9-14)21-11-15(19(22)25-2)18(17-5-4-10-27-17)16(12-21)20(23)26-3/h4-12,18H,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZIUJIBMLJBWPY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C=C(C(C(=C2)C(=O)OC)C3=CC=CS3)C(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19NO5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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